Cas no 1261838-82-7 (3-Amino-5-chloro-2-(4-(trifluoromethoxy)phenyl)pyridine)

3-Amino-5-chloro-2-(4-(trifluoromethoxy)phenyl)pyridine is a specialized heterocyclic compound featuring a pyridine core substituted with amino, chloro, and trifluoromethoxy phenyl groups. Its unique structure makes it valuable as an intermediate in pharmaceutical and agrochemical synthesis, particularly for developing active ingredients with enhanced bioactivity and selectivity. The presence of the trifluoromethoxy group contributes to improved metabolic stability and lipophilicity, while the amino and chloro substituents offer versatile sites for further functionalization. This compound is characterized by high purity and consistent performance, making it suitable for research and industrial applications requiring precise molecular modifications. Its stability under various reaction conditions further enhances its utility in synthetic chemistry.
3-Amino-5-chloro-2-(4-(trifluoromethoxy)phenyl)pyridine structure
1261838-82-7 structure
Product Name:3-Amino-5-chloro-2-(4-(trifluoromethoxy)phenyl)pyridine
CAS No:1261838-82-7
MF:C12H8ClF3N2O
MW:288.652932167053
CID:4929400
Update Time:2025-06-08

3-Amino-5-chloro-2-(4-(trifluoromethoxy)phenyl)pyridine Chemical and Physical Properties

Names and Identifiers

    • 3-Amino-5-chloro-2-(4-(trifluoromethoxy)phenyl)pyridine
    • Inchi: 1S/C12H8ClF3N2O/c13-8-5-10(17)11(18-6-8)7-1-3-9(4-2-7)19-12(14,15)16/h1-6H,17H2
    • InChI Key: HUDHFOUBXFOIBB-UHFFFAOYSA-N
    • SMILES: ClC1=CN=C(C(=C1)N)C1C=CC(=CC=1)OC(F)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 295
  • XLogP3: 3.6
  • Topological Polar Surface Area: 48.1

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Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A022004668-250mg
3-Amino-5-chloro-2-(4-(trifluoromethoxy)phenyl)pyridine
1261838-82-7 97%
250mg
$748.00 2022-03-01
Alichem
A022004668-500mg
3-Amino-5-chloro-2-(4-(trifluoromethoxy)phenyl)pyridine
1261838-82-7 97%
500mg
$1,058.40 2022-03-01
Alichem
A022004668-1g
3-Amino-5-chloro-2-(4-(trifluoromethoxy)phenyl)pyridine
1261838-82-7 97%
1g
$1,696.80 2022-03-01

Additional information on 3-Amino-5-chloro-2-(4-(trifluoromethoxy)phenyl)pyridine

Introduction to 3-Amino-5-chloro-2-(4-(trifluoromethoxy)phenyl)pyridine (CAS No. 1261838-82-7)

3-Amino-5-chloro-2-(4-(trifluoromethoxy)phenyl)pyridine (CAS No. 1261838-82-7) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including an amino group, a chloro substituent, and a trifluoromethoxyphenyl moiety, which collectively contribute to its biological activity and pharmacological properties.

The synthesis of 3-Amino-5-chloro-2-(4-(trifluoromethoxy)phenyl)pyridine has been extensively studied due to its importance in the development of novel therapeutic agents. Recent advancements in synthetic methodologies have enabled the efficient and scalable production of this compound, making it more accessible for further research and application. One notable approach involves the palladium-catalyzed cross-coupling reactions, which have proven to be highly effective in constructing the complex structure of this molecule.

In terms of its biological activity, 3-Amino-5-chloro-2-(4-(trifluoromethoxy)phenyl)pyridine has shown promising results in various preclinical studies. Research has demonstrated its potential as an inhibitor of specific enzymes and receptors, making it a valuable lead compound for drug discovery. For instance, studies have indicated that this compound exhibits potent anti-inflammatory properties by modulating the activity of key inflammatory mediators. Additionally, it has been explored for its potential as an anticancer agent due to its ability to induce apoptosis in cancer cells while sparing normal cells.

The pharmacokinetic profile of 3-Amino-5-chloro-2-(4-(trifluoromethoxy)phenyl)pyridine has also been investigated to understand its behavior in biological systems. Studies have shown that it possesses favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are crucial for its therapeutic efficacy. The compound's high lipophilicity and low molecular weight contribute to its good bioavailability and tissue penetration, making it suitable for oral administration.

To further enhance the therapeutic potential of 3-Amino-5-chloro-2-(4-(trifluoromethoxy)phenyl)pyridine, researchers are exploring various chemical modifications and prodrug strategies. These efforts aim to improve the compound's stability, solubility, and target specificity while reducing potential side effects. For example, the introduction of functional groups that can be cleaved under specific physiological conditions can enhance the compound's therapeutic index.

In addition to its direct therapeutic applications, 3-Amino-5-chloro-2-(4-(trifluoromethoxy)phenyl)pyridine serves as a valuable tool in chemical biology research. Its unique structure allows it to serve as a scaffold for the development of novel probes and inhibitors that can help elucidate complex biological pathways and mechanisms. This makes it an essential component in high-throughput screening assays and structure-activity relationship (SAR) studies.

The safety profile of 3-Amino-5-chloro-2-(4-(trifluoromethoxy)phenyl)pyridine is another critical aspect that has been thoroughly evaluated. Preclinical toxicology studies have shown that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, ongoing research continues to monitor its long-term safety and potential interactions with other drugs.

In conclusion, 3-Amino-5-chloro-2-(4-(trifluoromethoxy)phenyl)pyridine (CAS No. 1261838-82-7) represents a promising candidate for the development of new therapeutic agents. Its unique chemical structure and favorable biological properties make it a valuable asset in both academic research and pharmaceutical industries. As research progresses, it is anticipated that this compound will play a significant role in advancing our understanding of various diseases and contributing to the discovery of innovative treatments.

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